Cas no 910212-91-8 (Millettilone A)
Millettilone A structure
Product Name:Millettilone A
CAS No:910212-91-8
MF:C17H16O6
MW:316.305345535278
CID:6708563
Update Time:2024-03-02
Millettilone A Chemical and Physical Properties
Names and Identifiers
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- (-)-Millettilone A
- Millettilone A
-
- Inchi： 1S/C17H16O6/c1-21-16-7-13(19)11(6-14(16)20)12-8-23-15-5-9(18)3-4-10(15)17(12)22-2/h3-7,12,17-18H,8H2,1-2H3
- InChI Key： TUBLDJSCSBSNBP-UHFFFAOYSA-N
- SMILES： COC1C2C(=CC(=CC=2)O)OCC1C1C(=O)C=C(OC)C(=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- XLogP3: 0.214
Millettilone A Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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